Cas no 904816-67-7 (tert-Butyl 2-Methyl-5-phenylpiperazine-1-carboxylate)

• Product Name: tert-Butyl 2-Methyl-5-phenylpiperazine-1-carboxylate
• CAS No: 904816-67-7
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 994870
• PubChem ID: 16740840
• Update Time: 2025-05-20

tert-Butyl 2-Methyl-5-phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-5-PHENYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 2-methyl-5-phenylpiperazine-1-carboxylate
• GL-0537
• FT-0753951
• MFCD07021281
• tert-Butyl 2-methyl-5-phenylpiperazine-1-carboxylate, AldrichCPR
• AKOS005257172
• SCHEMBL14813851
• DTXSID40587709
• 904816-67-7
• DA-40690
• BBL101195
• STL554991
• tert-Butyl 2-Methyl-5-phenylpiperazine-1-carboxylate

• Inchi： 1S/C16H24N2O2/c1-12-10-17-14(13-8-6-5-7-9-13)11-18(12)15(19)20-16(2,3)4/h5-9,12,14,17H,10-11H2,1-4H3
• InChI Key： JCGKNAFPLNQLDQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C2C=CC=CC=2)NCC1C)=O

Computed Properties

• Exact Mass: 276.18400
• Monoisotopic Mass: 276.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 379.3±30.0 °C at 760 mmHg
• Flash Point: 183.2±24.6 °C
• PSA: 41.57000
• LogP: 3.22320
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

tert-Butyl 2-Methyl-5-phenylpiperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl 2-Methyl-5-phenylpiperazine-1-carboxylate

Introduction to Tert-Butyl 2-Methyl-5-phenylpiperazine-1-carboxylate (CAS No. 904816-67-7)

Tert-Butyl 2-Methyl-5-phenylpiperazine-1-carboxylate (CAS No. 904816-67-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural framework, exhibits a range of potential applications that span across medicinal chemistry, biochemical studies, and material science. The molecular structure of this compound incorporates a piperazine core, which is a well-known scaffold in drug development due to its versatility and biological activity.

The piperazine moiety is particularly noteworthy as it serves as a key pharmacophore in numerous therapeutic agents. In the case of Tert-butyl 2-methyl-5-phenylpiperazine-1-carboxylate, the presence of a tert-butyl group at the 1-position and a methyl group at the 2-position, along with a phenyl group at the 5-position, contributes to its distinct chemical properties. These structural features not only influence its reactivity but also play a crucial role in determining its biological efficacy.

Recent advancements in chemical synthesis have enabled more efficient and scalable production methods for compounds like Tert-butyl 2-methyl-5-phenylpiperazine-1-carboxylate. These improvements have been instrumental in facilitating further research and development in areas such as neuropharmacology and central nervous system (CNS) drug discovery. The compound's potential as an intermediate in synthesizing more complex molecules has also been explored, highlighting its significance in industrial applications.

One of the most compelling aspects of Tert-butyl 2-methyl-5-phenylpiperazine-1-carboxylate is its role in the development of novel therapeutic agents. The piperazine core is known for its ability to interact with various biological targets, including serotonin receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative disorders. The specific substitution pattern in this compound may enhance its selectivity and potency when interacting with these targets.

Current research indicates that Tert-butyl 2-methyl-5-phenylpiperazine-1-carboxylate could serve as a valuable building block for designing new drugs with improved pharmacokinetic profiles. For instance, the tert-butyl group can enhance metabolic stability, while the phenyl ring may contribute to better blood-brain barrier penetration. These properties make it an attractive candidate for further investigation in preclinical studies.

The synthesis of Tert-butyl 2-methyl-5-phenylpiperazine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only improve yield but also minimize byproduct formation, ensuring higher purity and consistency in the final product.

In addition to its pharmaceutical applications, Tert-butyl 2-methyl-5-phenylpiperazine-1-carboxylate has shown promise in material science research. Its unique structural characteristics make it a candidate for developing novel polymers and functional materials with specific properties. For example, derivatives of this compound could be used to create polymers with enhanced thermal stability or mechanical strength.

The compound's potential as a ligand in biochemical assays has also been explored. By binding to specific enzymes or receptors, Tert-butyl 2-methyl-5-phenylpiperazine-1-carboxylate can serve as a tool for studying biological pathways and mechanisms. This application is particularly valuable in drug discovery pipelines, where identifying new targets and understanding their interactions is crucial.

Ethical considerations are paramount when conducting research involving compounds like Tert-butyl 2-methyl-5-phenylpiperazine-1-carboxylate. Ensuring responsible handling and disposal practices is essential to minimize environmental impact and promote sustainable chemistry. Collaborative efforts between academia and industry are necessary to establish best practices that align with regulatory standards and safety guidelines.

The future prospects of Tert-butyl 2-methyl-5-phenylpiperazine-1-carboxylate are promising, with ongoing research expected to uncover new applications and refine synthetic methodologies. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex challenges in medicine and materials science. The integration of computational chemistry and high-throughput screening techniques will further accelerate the discovery process.